Cas no 90921-76-9 (Benzoxazole, 5-ethoxy-2-methyl-)
Benzoxazole, 5-ethoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 5-ethoxy-2-methyl-
- 5-Ethoxy-2-methylbenzo[d]oxazole
-
- Inchi: 1S/C10H11NO2/c1-3-12-8-4-5-10-9(6-8)11-7(2)13-10/h4-6H,3H2,1-2H3
- InChI Key: IAIWPJWEERMCTC-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2C=C(C=CC1=2)OCC
Computed Properties
- Exact Mass: 177.078978594g/mol
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.3
Benzoxazole, 5-ethoxy-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001690-250mg |
5-Ethoxy-2-methylbenzo[d]oxazole |
90921-76-9 | 98% | 250mg |
$4879.99 | 2023-08-31 | |
| Alichem | A081001690-500mg |
5-Ethoxy-2-methylbenzo[d]oxazole |
90921-76-9 | 98% | 500mg |
$7765.52 | 2023-08-31 | |
| Alichem | A081001690-1g |
5-Ethoxy-2-methylbenzo[d]oxazole |
90921-76-9 | 98% | 1g |
$13603.85 | 2023-08-31 |
Benzoxazole, 5-ethoxy-2-methyl- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Benzoxazole, 5-ethoxy-2-methyl-
Benzoxazole, 5-ethoxy-2-methyl- (CAS No. 90921-76-9): A Comprehensive Overview in Modern Chemical Research
Benzoxazole, 5-ethoxy-2-methyl-, identified by its Chemical Abstracts Service (CAS) number 90921-76-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoxazole family, which is known for its diverse biological activities and potential applications in drug development. The structural features of Benzoxazole, 5-ethoxy-2-methyl- include a benzene ring fused to an oxygen-containing heterocycle, with ethoxy and methyl substituents that contribute to its unique chemical properties and reactivity.
The synthesis of Benzoxazole, 5-ethoxy-2-methyl- involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the ethoxy and methyl groups at specific positions on the benzoxazole core enhances its pharmacological profile, making it a valuable scaffold for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.
One of the most compelling aspects of Benzoxazole, 5-ethoxy-2-methyl- is its broad spectrum of biological activities. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms that involve modulation of key inflammatory pathways. The ethoxy and methyl groups play a crucial role in determining its interaction with biological targets, thereby influencing its efficacy and selectivity. Furthermore, research has shown that derivatives of this compound exhibit antioxidant properties, which could be beneficial in the development of therapies for oxidative stress-related diseases.
In the realm of anticancer research, Benzoxazole, 5-ethoxy-2-methyl- has been investigated for its ability to inhibit the growth of various cancer cell lines. Its ability to interfere with critical cellular processes such as DNA replication and cell signaling makes it a promising candidate for further development. Preclinical studies have highlighted its potential in inducing apoptosis in cancer cells while sparing healthy tissues, suggesting a favorable therapeutic index. These findings have spurred interest in exploring its role in combinatorial therapies alongside existing chemotherapeutic agents.
The pharmacokinetic properties of Benzoxazole, 5-ethoxy-2-methyl- are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Advanced computational models and experimental techniques have been employed to elucidate these processes, providing insights into how structural modifications can enhance bioavailability and reduce toxicity. These studies are crucial for translating preclinical findings into effective clinical applications.
Recent developments in drug discovery have seen the integration of artificial intelligence (AI) and machine learning (ML) tools to accelerate the identification and optimization of bioactive compounds like Benzoxazole, 5-ethoxy-2-methyl-. These technologies enable researchers to predict the binding affinity of various derivatives to biological targets with high accuracy, significantly reducing the time and cost associated with traditional screening methods. The use of AI-driven platforms has also facilitated the identification of novel analogs with enhanced pharmacological profiles.
The environmental impact of synthesizing and using Benzoxazole, 5-ethoxy-2-methyl- is another critical consideration. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to make the synthesis process more environmentally friendly. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.
The future prospects for Benzoxazole, 5-ethoxy-2-methyl- are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. Regulatory agencies are also playing a vital role by streamlining approval processes for innovative drug candidates derived from this compound. As our understanding of its mechanisms of action continues to grow, so too will its potential as a therapeutic agent.
In conclusion, Benzoxazole, 5-ethoxy-2-methyl- (CAS No. 90921-76-9) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structural features and diverse biological activities make it a versatile scaffold for designing new drugs targeting various diseases. With continued innovation in synthetic methods and computational tools, this compound is poised to make substantial contributions to modern medicine.
90921-76-9 (Benzoxazole, 5-ethoxy-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)